2-Chloroethcathinone (hydrochloride) 2-Chloroethcathinone (hydrochloride) 2-Chloroethcathinone (hydrochloride) (Item No. 21260) is an analytical reference standard that is structurally categorized as a cathinone. Although its metabolism, excretion, and biological availability have been reported, the physiological and toxicological properties of this compound are not known. This product is intended for research and forensic applications.
Brand Name: Vulcanchem
CAS No.: 879660-23-8
VCID: VC0163041
InChI: InChI=1S/C11H14ClNO.ClH/c1-3-13-8(2)11(14)9-6-4-5-7-10(9)12;/h4-8,13H,3H2,1-2H3;1H
SMILES: CCNC(C)C(=O)C1=CC=CC=C1Cl.Cl
Molecular Formula: C11H14ClNO • HCl
Molecular Weight: 248.2

2-Chloroethcathinone (hydrochloride)

CAS No.: 879660-23-8

Reference Standards

VCID: VC0163041

Molecular Formula: C11H14ClNO • HCl

Molecular Weight: 248.2

2-Chloroethcathinone (hydrochloride) - 879660-23-8

CAS No. 879660-23-8
Product Name 2-Chloroethcathinone (hydrochloride)
Molecular Formula C11H14ClNO • HCl
Molecular Weight 248.2
IUPAC Name 1-(2-chlorophenyl)-2-(ethylamino)propan-1-one;hydrochloride
Standard InChI InChI=1S/C11H14ClNO.ClH/c1-3-13-8(2)11(14)9-6-4-5-7-10(9)12;/h4-8,13H,3H2,1-2H3;1H
Standard InChIKey ZLOQLMSNDDSORZ-UHFFFAOYSA-N
SMILES CCNC(C)C(=O)C1=CC=CC=C1Cl.Cl
Description 2-Chloroethcathinone (hydrochloride) (Item No. 21260) is an analytical reference standard that is structurally categorized as a cathinone. Although its metabolism, excretion, and biological availability have been reported, the physiological and toxicological properties of this compound are not known. This product is intended for research and forensic applications.
Synonyms 2-CEC
Reference 1.Beckett, A.H. and Hossie, R.D. Metabolism, excretion and biological availability of 4/'-chloro-2-ethylaminopropiophenone. Journal of Pharmacy and Pharmacology 21: Suppl, 157-161 (1969).
PubChem Compound 137699703
Last Modified Nov 11 2021
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